Cas no 565174-24-5 (5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide
• CAS No: 565174-24-5
• MF: C₁₃H₁₃FN₂O₂S
• MW: 280.317925214767
• CID: 3105931
• PubChem ID: 3772597
• Update Time: 2025-08-05

5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-(4-fluoro-phenyl)-2-methyl-benzenesulfonamide
• 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide
• QXA17424
• SR-01000043548-1
• AKOS008966926
• 5-amino-N-(4-fluorophenyl)-2-methylbenzenesulfonamide
• G35339
• SR-01000043548
• CS-0220193
• EN300-06023
• Z56917393
• 565174-24-5
• DTXSID101215297

• Inchi： 1S/C13H13FN2O2S/c1-9-2-5-11(15)8-13(9)19(17,18)16-12-6-3-10(14)4-7-12/h2-8,16H,15H2,1H3
• InChI Key： KWOSUXSOLPIXJE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 280.06817700Da
• Monoisotopic Mass: 280.06817700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide

5-Amino-N-(4-Fluorophenyl)-2-Methylbenzene-1-Sulfonamide (CAS No. 565174-24-5): A Comprehensive Overview

The compound 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide, identified by the CAS registry number 565174-24-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse functional properties. The molecule's structure consists of a benzene ring substituted with an amino group at position 5, a methyl group at position 2, and a sulfonamide group attached to position 1. The sulfonamide group is further connected to a 4-fluorophenyl moiety, adding electronic and steric complexity to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, often involving coupling reactions and selective substitutions. Researchers have explored various methodologies to optimize the yield and purity of 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. These developments underscore the importance of this compound in both academic and industrial settings.

The physical and chemical properties of CAS No. 565174-24-5 have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into the molecule's conformational flexibility, solubility profiles, and thermal stability. Notably, the presence of electron-withdrawing groups like the fluorine atom in the phenyl ring enhances the compound's stability under certain conditions, making it suitable for applications in harsh chemical environments.

From a biological standpoint, 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide has shown promising activity in preliminary pharmacological studies. Researchers have investigated its potential as a modulator of key enzymes and receptors involved in disease pathways. For example, recent studies suggest that this compound may exhibit inhibitory effects on kinases associated with cancer progression. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting specific tissues.

The application of CAS No. 565174-24-5 extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials. Collaborative efforts between chemists and engineers have explored its integration into thin-film transistor devices, where its performance metrics have been compared favorably to existing materials.

In conclusion, 5-amino-N-(4-fluorophenyl)-2-methylbenzene-1-sulfonamide (CAS No. 565174-24-5) represents a versatile molecule with multifaceted applications across various scientific disciplines. Ongoing research continues to uncover new dimensions of its utility, positioning it as a valuable asset in both academic research and industrial innovation.